Cas no 1437433-43-6 (3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine)

• Product Name: 3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine
• CAS No: 1437433-43-6
• MF: C₁₁H₁₁FN₄O
• MW: 234.229645013809
• CID: 5209238
• Update Time: 2025-06-08

3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine
• 3-(5-Fluoropyridin-3-yl)-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole
• Pyridine, 3-fluoro-5-[5-(2-pyrrolidinyl)-1,2,4-oxadiazol-3-yl]-

• Inchi： 1S/C11H11FN4O/c12-8-4-7(5-13-6-8)10-15-11(17-16-10)9-2-1-3-14-9/h4-6,9,14H,1-3H2
• InChI Key： RVMAHWKEJOQJBY-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2N=C(C3CCCN3)ON=2)C=C1F

Additional information on 3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine

Professional Introduction to Compound with CAS No. 1437433-43-6 and Product Name: 3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine

The compound identified by the CAS number 1437433-43-6 and the product name 3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in pharmaceutical development. The structural framework of this compound incorporates multiple pharmacophoric elements, including a pyridine core, a fluorinated substituent, and a pyrrolidinyl moiety linked to an [1,2,4]oxadiazole ring. Such structural features are often engineered to enhance binding affinity and selectivity in biological targets.

In recent years, the integration of fluorine atoms into drug molecules has become a cornerstone in medicinal chemistry. The presence of a fluorine substituent at the 3-position of the pyridine ring in this compound is strategically positioned to modulate electronic properties and improve metabolic stability. Fluorinated compounds are well-documented for their ability to enhance binding interactions with biological targets, often leading to increased potency and reduced off-target effects. This feature makes 3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine a promising candidate for further exploration in drug discovery.

The pyrrolidinyl moiety and the [1,2,4]oxadiazole ring are additional key components that contribute to the unique pharmacological profile of this compound. Pyrrolidine derivatives are frequently encountered in bioactive molecules due to their ability to mimic natural amino acid structures and interact favorably with biological receptors. The [1,2,4]oxadiazole ring is another pharmacophore that has been extensively studied for its potential in modulating various biological pathways. Its presence in this compound suggests that it may exhibit properties such as kinase inhibition or anti-inflammatory effects, which are areas of active research in medicinal chemistry.

Recent studies have highlighted the importance of multi-target engagement in the development of novel therapeutics. The structural complexity of 3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine positions it as a candidate for multi-target interactions. For instance, the combination of a pyridine core with fluorinated and heterocyclic substituents may enable simultaneous interaction with multiple binding sites on a target protein. This concept aligns with the growing trend towards polypharmacicity, which aims to improve therapeutic outcomes by simultaneously modulating several disease-related pathways.

The synthesis and characterization of this compound have been refined through advanced synthetic methodologies. The introduction of fluorine into the pyridine ring was achieved using state-of-the-art fluorination techniques, ensuring high regioselectivity and yield. The subsequent coupling reactions involving the pyrrolidinyl and [1,2,4]oxadiazole moieties were conducted under optimized conditions to minimize side reactions. These synthetic strategies underscore the importance of meticulous planning in medicinal chemistry to achieve desired molecular structures with high precision.

In terms of biological activity, preliminary assays have demonstrated promising results for 3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine. In vitro studies have shown potential inhibitory effects on certain kinases and enzymes relevant to inflammatory diseases. Additionally, its interaction with cellular receptors has been explored using computational modeling techniques. These studies suggest that the compound may exhibit therapeutic potential in conditions such as cancer and autoimmune disorders. Further investigations are warranted to elucidate its exact mechanism of action and optimize its pharmacological properties.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for clinical application. While this compound has shown promise in preclinical studies, comprehensive toxicological evaluations are essential before it can be considered for human trials. These assessments will include studies on acute toxicity, chronic exposure effects, and potential long-term health impacts. By adhering to stringent safety protocols, researchers can ensure that promising compounds like 3-Fluoro-5-(5-pyrrolidin-2-yl-[1,2,4]oxadiazol-3-yl)-pyridine are developed responsibly.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods have been instrumental in predicting the binding affinity and pharmacokinetic properties of this compound. Molecular docking simulations have been used to model its interactions with target proteins at an atomic level. These simulations provide valuable insights into how the compound’s structure influences its biological activity and guide further optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. The case of 3-Fluoro-5-(5-pyrrolidin-2-yli[1,2,4]oxadiazol - 3 - yl) - pyridine exemplifies how innovative molecular design can lead to breakthroughs in therapeutic intervention. Its unique structural features make it a versatile tool for exploring new treatment strategies across multiple therapeutic areas. As research progresses，it is anticipated that compounds like this will play an increasingly important role in addressing complex diseases worldwide.